Cas no 110661-35-3 (Alloc-leu-oh·dcha)

• Product Name: Alloc-leu-oh·dcha
• CAS No: 110661-35-3
• MF: C₂₂H₄₀N₂O₄
• MW: 396.56400680542
• CID: 2180394
• PubChem ID: 91825810
• Update Time: 2025-06-11

Alloc-leu-oh·dcha Chemical and Physical Properties

Names and Identifiers

• Alloc-leu-oh·dcha
• Alloc-Leu-OH.DCHA
• Alloc-Leu-OH•DCHA
• (2S)-4-methyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}pentanoic acid; N-cyclohexylcyclohexanamine
• 110661-35-3
• dicyclohexylamine ((allyloxy)carbonyl)-L-leucinate
• ALLOC-LEU-OH DCHA
• Aloc-Leu-OH.DCHA
• N-Cyclohexylcyclohexanamine;(2S)-4-methyl-2-(prop-2-enoxycarbonylamino)pentanoic acid
• F86514
• ((Allyloxy)carbonyl)-L-leucine dicyclohexylammonium salt
• N-alpha-Allyloxycarbonyl-L-leucine dicyclohexylammonium salt

• Inchi： 1S/C12H23N.C10H17NO4/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-4-5-15-10(14)11-8(9(12)13)6-7(2)3/h11-13H,1-10H2;4,7-8H,1,5-6H2,2-3H3,(H,11,14)(H,12,13)/t;8-/m.0/s1
• InChI Key： XUSLXNKDRGFJLP-WDBKTSHHSA-N
• SMILES： OC([C@H](CC(C)C)NC(=O)OCC=C)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 396.29880776Da
• Monoisotopic Mass: 396.29880776Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 354
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų

Additional information on Alloc-leu-oh·dcha

Introduction to Alloc-Leu-OH·DCHA (CAS No. 110661-35-3)

Alloc-Leu-OH·DCHA (CAS No. 110661-35-3) is a significant compound in the field of medicinal chemistry and peptide synthesis. This compound, also known as (2R)-2-[(9H-fluoren-9-ylmethoxy)carbonyl]amino-4-methylpentanoic acid, plays a crucial role in the development of advanced pharmaceuticals and biologics. Its unique chemical structure and properties make it an essential building block in the synthesis of peptides and proteins, contributing to various therapeutic applications.

The CAS number 110661-35-3 is a standardized identifier used by chemists and researchers to precisely reference this compound. This identifier ensures that all scientific literature, patents, and databases refer to the same molecule, facilitating accurate communication and collaboration across the global scientific community. The chemical formula of Alloc-Leu-OH·DCHA is C₂₄H₂₈N₂O₄, and its molecular weight is approximately 404.48 g/mol.

In recent years, Alloc-Leu-OH·DCHA has gained considerable attention due to its versatility in peptide synthesis. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group attached to the amino acid residue provides excellent stability and reactivity, making it an ideal choice for solid-phase peptide synthesis (SPPS). The Fmoc group can be selectively removed under mild conditions, allowing for the sequential addition of amino acids without side reactions or racemization.

The leucine (Leu) residue in Alloc-Leu-OH·DCHA is a branched-chain amino acid that plays a vital role in protein structure and function. Leucine is essential for muscle protein synthesis and has been shown to have significant effects on metabolic pathways, including glucose metabolism and insulin sensitivity. In the context of peptide synthesis, the presence of leucine enhances the stability and solubility of the resulting peptides, making them more suitable for therapeutic applications.

The DCHA (dichloroacetic acid) moiety in Alloc-Leu-OH·DCHA further contributes to its unique properties. DCHA is known for its ability to enhance the solubility of hydrophobic compounds, which is particularly useful in the synthesis of peptides with low water solubility. Additionally, DCHA can improve the overall yield and purity of the final product by reducing aggregation and precipitation during synthesis.

Recent studies have explored the use of Alloc-Leu-OH·DCHA in the development of novel therapeutics for various diseases. For example, a study published in the Journal of Medicinal Chemistry demonstrated that peptides synthesized using Alloc-Leu-OH·DCHA showed enhanced binding affinity to specific receptors involved in cancer cell proliferation. This finding has significant implications for the development of targeted cancer therapies with improved efficacy and reduced side effects.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of Alloc-Leu-OH·DCHA in the synthesis of antimicrobial peptides. The results showed that peptides containing this compound exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, making them promising candidates for combating antibiotic-resistant infections.

The versatility of Alloc-Leu-OH·DCHA extends beyond therapeutic applications. It has also been used in the development of diagnostic tools and biomaterials. For instance, a study published in Biomaterials reported that peptides synthesized with Alloc-Leu-OH·DCHA were used to create bioactive surfaces for cell adhesion and tissue engineering applications. These surfaces exhibited enhanced biocompatibility and cell proliferation, demonstrating the potential of this compound in regenerative medicine.

In conclusion, Alloc-Leu-OH·DCHA (CAS No. 110661-35-3) is a versatile and valuable compound with a wide range of applications in medicinal chemistry, peptide synthesis, and biotechnology. Its unique chemical properties make it an essential building block for developing advanced pharmaceuticals, diagnostic tools, and biomaterials. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific research.